Cas no 2680791-66-4 (tert-butyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate
• CAS No: 2680791-66-4
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 5648657
• PubChem ID: 165942681
• Update Time: 2025-06-07

tert-butyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28281088
• tert-butyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate
• 2680791-66-4

• Inchi： 1S/C14H19N3O2/c1-10(2)17(13(18)19-14(3,4)5)12-7-6-11(8-15)9-16-12/h6-7,9-10H,1-5H3
• InChI Key： DDJWDAAYEDFBKW-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC(C#N)=CN=1)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.147726857g/mol
• Monoisotopic Mass: 261.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.2Ų

Additional information on tert-butyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate

Professional Introduction to Compound with CAS No. 2680791-66-4 and Product Name: tert-butyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate

The compound with the CAS number 2680791-66-4 and the product name tert-butyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a tert-butyl group, which is known for its steric hindrance effects, and a 5-cyanopyridin-2-yl moiety, which is a common pharmacophore in many bioactive molecules. Additionally, the presence of a propan-2-yl group further enhances its chemical diversity and reactivity.

In the realm of pharmaceutical research, the significance of this compound lies in its ability to serve as a versatile intermediate in the synthesis of more complex molecules. The cyano group in the 5-cyanopyridin-2-yl part of the molecule introduces a polar nature, which can be exploited for various interactions with biological targets. This feature makes it particularly interesting for designing molecules that can interact with enzymes or receptors in a highly specific manner. Recent studies have demonstrated that derivatives of this compound exhibit promising activities against several therapeutic targets, including kinases and other enzymes involved in cancer pathways.

The tert-butyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate structure also offers advantages in terms of metabolic stability and pharmacokinetic properties. The bulky tert-butyl group can help to prevent rapid degradation by metabolic enzymes, thereby potentially increasing the half-life of the drug candidate. This is a critical factor in drug development, as it can lead to more effective dosing regimens and improved patient compliance. Furthermore, the combination of the propan-2-yl group with the cyano functionality provides a balance between lipophilicity and hydrophilicity, which is essential for achieving optimal solubility and membrane permeability.

Recent advancements in computational chemistry have also highlighted the potential of this compound as a scaffold for drug discovery. Molecular modeling studies have shown that modifications to the tert-butyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate structure can lead to enhanced binding affinity to specific biological targets. These insights have guided the design of novel analogs with improved pharmacological profiles. For instance, computational simulations have suggested that introducing additional polar groups or aromatic rings could further enhance interactions with target proteins, leading to more potent and selective drug candidates.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key step involves the formation of the carbamate bond between the tert-butanol derivative and the 5-cyanopyridin-2-carboxylic acid precursor. This reaction is typically carried out under controlled conditions to minimize side reactions. The use of catalysts such as palladium or copper complexes has been shown to improve reaction efficiency and selectivity. Additionally, recent innovations in green chemistry have led to the development of more environmentally friendly synthetic routes, reducing waste and energy consumption without compromising on product quality.

In conclusion, the compound with CAS number 2680791-66-4 and product name tert-butyl N-(5-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate represents a valuable asset in pharmaceutical research. Its unique structural features make it an excellent candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.